![molecular formula C28H22F3N3O2S B2513170 3-(2-methoxybenzyl)-7-phenyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one CAS No. 2034582-90-4](/img/structure/B2513170.png)
3-(2-methoxybenzyl)-7-phenyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
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Description
3-(2-methoxybenzyl)-7-phenyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C28H22F3N3O2S and its molecular weight is 521.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The chemical compound 3-(2-methoxybenzyl)-7-phenyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is part of a broader class of compounds with varied biological activities. Research has shown that similar pyrimidine derivatives possess significant anti-inflammatory, analgesic, and antiproliferative properties. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting COX-2 inhibitory, analgesic, and anti-inflammatory activities, comparable to standard drugs like sodium diclofenac Abu‐Hashem et al., 2020. Similarly, Roth et al. (1989) developed 2,4-diamino-5-benzylpyrimidines with significant antibacterial activity against anaerobic organisms, showcasing the potential of pyrimidine derivatives in antimicrobial applications Roth et al., 1989.
Antiproliferative and Antimicrobial Potential
Further research into pyrimidine derivatives, such as those conducted by Nagaraju et al. (2020) and Marini et al. (2008), has demonstrated the antiproliferative activity of synthesized compounds against cancer cell lines, with some compounds showing selective cytotoxicity towards cancer cells over normal cells Nagaraju et al., 2020; Marini et al., 2008. Additionally, the work by Maddila et al. (2016) on novel benzothiazole pyrimidine derivatives has highlighted their strong antibacterial and antifungal activities, underscoring the versatility of pyrimidine derivatives in addressing various microbial threats Maddila et al., 2016.
properties
IUPAC Name |
3-[(2-methoxyphenyl)methyl]-7-phenyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-5H-pyrrolo[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22F3N3O2S/c1-36-23-13-6-5-11-20(23)16-34-26(35)25-24(22(15-32-25)19-9-3-2-4-10-19)33-27(34)37-17-18-8-7-12-21(14-18)28(29,30)31/h2-15,32H,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RORTTWXLFCKRJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC(=CC=C5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-methoxybenzyl)-7-phenyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one |
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